2,5-dichloro-N-(3-nitrophenyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(3-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H8Cl2N2O4S/c13-8-4-5-11(14)12(6-8)21(19,20)15-9-2-1-3-10(7-9)16(17)18/h1-7,15H
• InChI Key: JGUSYPCMGUFLIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H8Cl2N2O4S
• DSSTOX Substance ID: DTXSID20353267
• Molecular Weight: 347.2 g/mol
• CAS RN: 61072-86-4

Description

Synthesis Analysis

Synthesis of related benzenesulfonamide compounds involves various chemical reactions, including chlorosulfonation, nitration, halogenation, and condensation with amines or other substituents. For example, a method for synthesizing N-(4-halo-2-nitrophenyl)benzenesulfonamide derivatives through metal-promoted tandem nitration and halogenation of N-phenylbenzenesulfonamide has been developed, showing chemoselectivity and functional group compatibility (Xiao Yu et al., 2022).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives has been characterized using techniques such as X-ray crystallography, which provides insights into the arrangement of atoms and the spatial configuration of the molecule. For instance, studies have determined the crystal structure of various sulfonamide derivatives, revealing details about their molecular geometry and intermolecular interactions (B. Al-Hourani et al., 2016).

Chemical Reactions and Properties

Benzenesulfonamide derivatives undergo various chemical reactions, including interactions with enzymes and potential for inhibition of specific biological pathways. Their reactivity and interaction with biological targets have been explored in studies aiming to understand their potential as inhibitors for enzymes such as cyclooxygenase-2 and carbonic anhydrases (B. Al-Hourani et al., 2016).